Benzoic acid, o-ethoxy-, beta-(diethylamino)phenethyl ester

• CAS No.: 110246-42-9
• Molecular Formula: C21H27NO3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: [2-(diethylamino)-2-phenylethyl] 2-ethoxybenzoate
• InChI: InChI=1S/C21H27NO3/c1-4-22(5-2)19(17-12-8-7-9-13-17)16-25-21(23)18-14-10-11-15-20(18)24-6-3/h7-15,19H,4-6,16H2,1-3H3
• InChI Key: YONBIZGBBKCVOA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(COC(=O)C1=CC=CC=C1OCC)C2=CC=CC=C2

Description

Benzoic acid, o-ethoxy-, beta-(diethylamino)phenethyl ester is an organic compound with the chemical formula C₂₀H₂₇NO₃. Its structure consists of a benzene ring (C₆H₆) with a carboxyl (−C(=O)OH) substituent and additional functional groups. The compound is commonly used in research and industry due to its interesting properties.

Preparation Methods

Synthetic Routes:

The synthesis of this compound involves several steps. One common synthetic route starts with the reaction of o-ethoxybenzoyl chloride with diethylamine to form the intermediate. Next, the intermediate reacts with β-bromoethylbenzene to yield the final product.

Reaction Conditions:

Step 1: o-Ethoxybenzoyl chloride reacts with diethylamine in anhydrous conditions.

Step 2: The intermediate formed in step 1 reacts with β-bromoethylbenzene in a solvent like dichloromethane or toluene.

Industrial Production:

Industrial production methods may vary, but the synthetic route described above provides a basis for large-scale production.

Chemical Reactions Analysis

This compound can undergo various reactions:

Oxidation: When treated with a strong oxidizing agent (e.g., sodium dichromate), the alkyl side chain can be oxidized to a carboxylic acid functional group, resulting in benzoic acid formation.

Reduction: Reduction of the carbonyl group can yield the corresponding alcohol.

Substitution: The aromatic ring can undergo electrophilic aromatic substitution reactions.

Common reagents and conditions depend on the specific reaction type.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential biological activities.

Medicine: May have applications in drug development.

Industry: Employed in the production of specialty chemicals.

Mechanism of Action

The exact mechanism by which this compound exerts its effects depends on its specific application. It may interact with molecular targets or pathways relevant to its intended use.

Comparison with Similar Compounds

While there are related compounds, the unique combination of functional groups in benzoic acid, o-ethoxy-, beta-(diethylamino)phenethyl ester sets it apart. Similar compounds include other benzoic acid derivatives and related esters.